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Abstract
Epivinylquinidine, systematically known as (S)-[(2S,4S,5R)-5-ethenyl-1-azabicyclo[2.2.2]octan-

2-yl]-(6-methoxyquinolin-4-yl)methanol and also referred to as 3-Epiquinine or simply

epiquinine, is a diastereomer of the well-known antimalarial drug quinine.[1] It differs from

quinine only in the stereochemical configuration at the C9 position. This subtle structural

change, however, leads to a significant alteration in its biological activity, rendering it practically

inactive as an antimalarial agent when compared to quinine and its other diastereomer,

quinidine.[2] This guide provides a comprehensive overview of the chemical structure, and

physicochemical properties of epivinylquinidine, alongside a detailed experimental protocol for

its synthesis from quinine. While specific biological data for epivinylquinidine is scarce, the

known activities of its stereoisomers, quinidine and quinine, particularly their roles as ion

channel blockers and cytochrome P450 inhibitors, are discussed to provide context for

potential areas of investigation.

Chemical Structure and Identification
Epivinylquinidine is a member of the cinchona alkaloid family, characterized by a quinoline ring

linked to a quinuclidine nucleus via a hydroxymethylene bridge. The key structural feature that

distinguishes epivinylquinidine from quinine is the stereochemistry at the C9 hydroxyl group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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